1-Boc-4-cyano-4-[3-(cyclopentyloxy)-4-methoxyphenyl]-piperidine

• IUPAC Name: tert-butyl 4-cyano-4-(3-cyclopentyloxy-4-methoxyphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C23H32N2O4/c1-22(2,3)29-21(26)25-13-11-23(16-24,12-14-25)17-9-10-19(27-4)20(15-17)28-18-7-5-6-8-18/h9-10,15,18H,5-8,11-14H2,1-4H3
• InChI Key: HYPROUWETCXMTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C#N)C2=CC(=C(C=C2)OC)OC3CCCC3
• Molecular Formula: C23H32N2O4
• DSSTOX Substance ID: DTXSID40678166
• Molecular Weight: 400.5 g/mol
• CAS No.: 401518-12-5

Description

1-Boc-4-cyano-4-[3-(cyclopentyloxy)-4-methoxyphenyl]-piperidine is a useful research compound. Its molecular formula is C23H32N2O4 and its molecular weight is 400.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Palladium-Catalyzed β-Selective C(sp3)-H Arylation of N-Boc-Piperidines : This research by Millet and Baudoin (2015) highlights the synthesis of 3-arylpiperidines, including N-Boc-piperidines, via palladium-catalyzed migrative Negishi coupling. This method is noted for its good to excellent selectivity and yields, demonstrating the potential of N-Boc-piperidines in pharmaceutical research (Millet & Baudoin, 2015).

• Synthesis of N-Boc-1,2,3,5-tetrahydrospiro[benzo[c]azepine-4,2-piperidine] : In this study, Wang Qian-y (2015) discusses the synthesis of a novel compound using 1-Boc-piperidine-2-carboxylic acid methyl ester. The compound was characterized using various spectroscopic techniques, and a yield of 48% was obtained. This showcases the flexibility of N-Boc-piperidine derivatives in creating novel chemical entities (Wang Qian-y, 2015).

Therapeutic Research

• 1-Boc-Piperidine-4-Carboxaldehyde in Binge-Eating and Anxiety : Guzmán-Rodríguez et al. (2021) studied the effects of 1-Boc-piperidine-4-carboxaldehyde on binge-eating behavior and anxiety in rats. The study found that 1-Boc-piperidine decreased calorie intake in a binge-eating protocol and exerted an anxiolytic effect, though the mechanism of action remains to be characterized (Guzmán-Rodríguez et al., 2021).

Chemical Functionalization and Application

• Functionalization of Piperidine Derivatives : Liu et al. (2019) explored the Rhodium-catalyzed C−H insertions and cyclopropanations of donor/acceptor carbenes for the synthesis of methylphenidate analogues. The study demonstrates the potential of N-Boc-piperidine derivatives in synthesizing positionally diverse analogues of psychoactive compounds (Liu et al., 2019).